4,4-diethoxy-N,N-diethylbutan-1-amine
Overview
Description
“4,4-diethoxy-N,N-diethylbutan-1-amine” is a chemical compound used in organic synthesis and as a pharmaceutical intermediate . It is an intermediate for Sumatriptan, Rizatriptan, Almotriptan, Zolmitriptan .
Synthesis Analysis
The synthesis of “4,4-diethoxy-N,N-diethylbutan-1-amine” involves the reaction of 1-bromo-3-chloro propane and dimethylamine solution with PEG as a phase transfer catalyst, which results in 3-dimethylamino-1-chloro propane. This compound then reacts with magnesium to form a Grignard reagent. The final product, “4,4-diethoxy-N,N-diethylbutan-1-amine”, is obtained by the reaction of the Grignard reagent and triethyl orthoformate .Physical And Chemical Properties Analysis
The physical and chemical properties of “4,4-diethoxy-N,N-diethylbutan-1-amine” include a molecular weight of 217.35 and a density of 0.844 g/mL at 25 °C . Other properties such as boiling point and melting point were not found in the search results.Scientific Research Applications
Pharmaceutical Synthesis
4,4-Diethoxy-N,N-diethyl-1-butanamine: is utilized in the synthesis of various pharmaceutical compounds. It serves as an intermediate in the production of triptan medications, which are used to treat migraine headaches. For instance, it is an intermediate for the synthesis of Sumatriptan , Rizatriptan , Almotriptan , and Zolmitriptan . These medications work by stimulating serotonin receptors in the brain to reduce inflammation and constrict blood vessels, thereby alleviating migraine symptoms.
Organic Synthesis
In organic chemistry, this compound is employed as a reagent in Fischer indole synthesis reactions . This reaction is a method of synthesizing indole and substituted indoles, which are important frameworks in many natural products and pharmaceuticals.
Safety and Hazards
“4,4-diethoxy-N,N-diethylbutan-1-amine” is classified as causing serious eye damage (Category 1, H318) according to Regulation (EC) No 1272/2008 as amended by GB-CLP Regulation, UK SI 2019/720, and UK SI 2020/1567 . It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment, including chemical impermeable gloves, is advised .
Mechanism of Action
Target of Action
It is known that this compound is used as an intermediate in the synthesis of various drugs such as sumatriptan, rizatriptan, almotriptan, and zolmitriptan . These drugs are known to target the 5-HT1D receptors .
Mode of Action
Given its use in the synthesis of triptans, it may be inferred that it contributes to the overall action of these drugs on the 5-ht1d receptors .
Biochemical Pathways
As an intermediate in the synthesis of triptans, it likely plays a role in the serotonin (5-ht) pathway, which is involved in the regulation of various physiological functions such as mood, appetite, and sleep .
Result of Action
As an intermediate in the synthesis of triptans, it contributes to the overall therapeutic effects of these drugs, which include vasoconstriction of blood vessels in the brain and inhibition of pro-inflammatory neuropeptide release .
Action Environment
It is recommended to store this compound at a temperature of 2-8°C .
properties
IUPAC Name |
4,4-diethoxy-N,N-diethylbutan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H27NO2/c1-5-13(6-2)11-9-10-12(14-7-3)15-8-4/h12H,5-11H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWOVPCWTSCISJK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCCC(OCC)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H27NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001288138 |
Source
|
| Record name | 4,4-Diethoxy-N,N-diethyl-1-butanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001288138 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4-diethoxy-N,N-diethylbutan-1-amine | |
CAS RN |
97028-91-6 |
Source
|
| Record name | 4,4-Diethoxy-N,N-diethyl-1-butanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=97028-91-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,4-Diethoxy-N,N-diethyl-1-butanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001288138 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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